Cas no 2021587-44-8 (1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2021587-44-8
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 5750361
• PubChem ID: 165869852
• Update Time: 2025-06-08

1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1-cyanocyclopentyl)methyl]cyclopropane-1-sulfonyl chloride
• 2021587-44-8
• EN300-1143026
• 1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride

• Inchi： 1S/C10H14ClNO2S/c11-15(13,14)10(5-6-10)7-9(8-12)3-1-2-4-9/h1-7H2
• InChI Key： OHOTVJPHQUCEBZ-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2(C#N)CCCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 247.0433776g/mol
• Monoisotopic Mass: 247.0433776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.3Ų

Additional information on 1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride

Research Brief on 1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2021587-44-8): Recent Advances and Applications

1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride (CAS: 2021587-44-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and covalent modifiers. Recent studies have highlighted its utility in the design of targeted therapies, owing to its unique structural features and reactivity profile.

The compound's structure, featuring a cyanocyclopentyl group and a sulfonyl chloride moiety, enables it to participate in nucleophilic substitution reactions, making it a valuable building block for the construction of sulfonamide-based drugs. Researchers have explored its applications in the synthesis of protease inhibitors, where the sulfonyl chloride group acts as a key electrophile for covalent binding to active-site residues. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of irreversible inhibitors targeting SARS-CoV-2 main protease, showcasing its potential in antiviral drug discovery.

In addition to its role in drug development, 1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride has been investigated for its use in chemical biology probes. A recent publication in ACS Chemical Biology detailed its incorporation into activity-based probes (ABPs) for profiling cysteine proteases. The study revealed that the compound's reactivity and selectivity could be finely tuned by modifying the cyclopentyl and cyclopropane rings, offering insights into structure-activity relationships (SAR) for probe design.

From a synthetic chemistry perspective, advancements in the preparation of this compound have also been reported. A 2024 paper in Organic Letters described an optimized route for its synthesis, emphasizing improved yields and scalability. The authors employed a tandem cyclopropanation-sulfonylation strategy, which minimized side reactions and enhanced the purity of the final product. This methodological improvement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, the potential applications of 1-(1-cyanocyclopentyl)methylcyclopropane-1-sulfonyl chloride extend beyond its current uses. Ongoing research is exploring its utility in the development of covalent inhibitors for undruggable targets, such as transcription factors and protein-protein interaction interfaces. Furthermore, its compatibility with click chemistry approaches opens new avenues for the creation of bifunctional probes and drug conjugates. As the field of covalent drug discovery continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs.